US10272074, Example 21

• IUPAC Name: N-(4-acetamidophenyl)-4-chloro-3-methyl-1-phenylpyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C22H18ClN5O2/c1-13-19-20(23)18(12-24-21(19)28(27-13)17-6-4-3-5-7-17)22(30)26-16-10-8-15(9-11-16)25-14(2)29/h3-12H,1-2H3,(H,25,29)(H,26,30)
• InChI Key: CTJPGSMFSHOORI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=NC=C(C(=C12)Cl)C(=O)NC3=CC=C(C=C3)NC(=O)C)C4=CC=CC=C4
• Molecular Formula: C22H18ClN5O2
• Molecular Weight: 419.9 g/mol

Description

Molecular Structure Analysis

This involves understanding the structure of the molecule, including the arrangement of atoms and the types of bonds between them. You would typically use techniques like X-ray crystallography or NMR spectroscopy for this.

Chemical Reactions Analysis

This involves understanding how the compound reacts with other substances. You would need to look at the types of reactions it undergoes and the conditions under which these reactions occur.

Physical And Chemical Properties Analysis

This involves understanding the properties of the compound, such as its density, melting point, boiling point, solubility, and reactivity.

Mechanism of Action

Target of Action

The primary targets of US10272074, Example 21 are yet to be identified. The compound’s interaction with its targets plays a crucial role in its mechanism of action .

Mode of Action

The mode of action of this compound involves a complex interaction with its targets, leading to various changes at the molecular level . The compound’s interaction with its targets is a key step in its mechanism of action .

Biochemical Pathways

This compound may affect various biochemical pathways. The compound’s interaction with its targets can lead to changes in these pathways, resulting in downstream effects . .

Pharmacokinetics

The pharmacokinetics of this compound involve its absorption, distribution, metabolism, and excretion (ADME) properties . These properties can impact the compound’s bioavailability, influencing its effectiveness .

Result of Action

The molecular and cellular effects of this compound’s action are yet to be fully understood . The compound’s interaction with its targets and its influence on biochemical pathways can lead to various molecular and cellular effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound . These factors can include pH, temperature, and the gaseous composition of the atmosphere . Understanding these environmental influences is crucial for optimizing the use of this compound.

Safety and Hazards

This involves understanding the safety precautions that need to be taken when handling the compound, as well as the potential hazards it poses. This information is typically found in the compound’s Safety Data Sheet.

Future Directions

This involves understanding the current state of research on the compound and where it might be headed. This could involve looking at recent scientific papers on the compound.